Cas no 944900-49-6 (ethyl 4-bromo-1H-imidazole-2-carboxylate)

• Product Name: ethyl 4-bromo-1H-imidazole-2-carboxylate
• CAS No: 944900-49-6
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD09842485
• CID: 1032427
• Update Time: 2024-10-25

ethyl 4-bromo-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1H-imidazole-2-carboxylate
• ethyl 4-bromo-1H-imidazole-2-carboxylate
• ETHYL 5-BROMO-IMIDAZOLE-2-CARBOXYLATE
• 1H-IMIDAZOLE-4-BROMO-2-CARBOXYLIC ACID, ETHYL ESTER
• AK121838
• Ethyl 5-Bromoimidazole-2-carboxylate
• AB53720
• FCH1380557
• AX8219039
• ST24047085
• Ethyl 5-bromo-1H-imidazole-2-carboxylate (ACI)

• MDL： MFCD09842485
• Inchi： 1S/C6H7BrN2O2/c1-2-11-6(10)5-8-3-4(7)9-5/h3H,2H2,1H3,(H,8,9)
• InChI Key： ZCIMIBOKGAGKRV-UHFFFAOYSA-N
• SMILES： O=C(C1NC=C(Br)N=1)OCC

Computed Properties

• Exact Mass: 217.96900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Topological Polar Surface Area: 55

Experimental Properties

• PSA: 54.98000
• LogP: 1.34890

ethyl 4-bromo-1H-imidazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides